Cas no 6730-17-2 (myo-Inositol,1,4,5,6-tetraacetate 3-benzoate (9CI))

myo-Inositol,1,4,5,6-tetraacetate 3-benzoate (9CI) structure
6730-17-2 structure
Product Name:myo-Inositol,1,4,5,6-tetraacetate 3-benzoate (9CI)
CAS No:6730-17-2
MF:C21H24O11
MW:452.408667564392
CID:530215
PubChem ID:320734
Update Time:2025-04-19

myo-Inositol,1,4,5,6-tetraacetate 3-benzoate (9CI) Chemical and Physical Properties

Names and Identifiers

    • myo-Inositol,1,4,5,6-tetraacetate 3-benzoate (9CI)
    • (2,3,4,5-tetraacetyloxy-6-hydroxycyclohexyl) benzoate
    • DTXSID90313358
    • 6730-17-2
    • NSC269407
    • NSC-269407
    • Inchi: 1S/C21H24O11/c1-10(22)28-16-15(26)17(32-21(27)14-8-6-5-7-9-14)19(30-12(3)24)20(31-13(4)25)18(16)29-11(2)23/h5-9,15-20,26H,1-4H3
    • InChI Key: HOEDJCIYWSSOHH-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1C(C(C(C(C1OC(C)=O)OC(C1C=CC=CC=1)=O)O)OC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 452.13182
  • Monoisotopic Mass: 452.13186158g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 11
  • Complexity: 727
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 6
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 152Ų

Experimental Properties

  • PSA: 151.73
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